Cas no 53578-15-7 (cubane-1-carboxylic acid)

• Product Name: cubane-1-carboxylic acid
• CAS No: 53578-15-7
• MF: C₉H₈O₂
• MW: 148.158622741699
• MDL: MFCD10568733
• CID: 2156102
• PubChem ID: 10997192
• Update Time: 2025-04-21

cubane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Cubanecarboxylic acid
• cubane-1-carboxylic acid
• Pentacyclo[4.2.0.02,5.03,8.04,7]octanecarboxylic acid (7CI,9CI)
• DB-238246
• P18358
• SY076091
• AKOS006375829
• CS-0052586
• SCHEMBL4732666
• cubanecarboxylic
• Cubanecarboxylic acid
• SB13675
• cubane carboxylic
• AS-79163
• DTXSID80451172
• carboxycubane
• Z1205493725
• 53578-15-7
• Cubane-1-carboxylicAcid
• EN300-93169
• NVBIDTXRBMYRGD-UHFFFAOYSA-N
• MFCD10568733
• 818-350-5
• DCA57815

• MDL： MFCD10568733
• Inchi： 1S/C9H8O2/c10-8(11)9-5-2-1-3(5)7(9)4(1)6(2)9/h1-7H,(H,10,11)
• InChI Key： NVBIDTXRBMYRGD-UHFFFAOYSA-N
• SMILES： OC(C12C3C4C5C3C1C5C24)=O

Computed Properties

• Exact Mass: 148.052429494g/mol
• Monoisotopic Mass: 148.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 37.3Ų